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Compound of Interest

Compound Name: 1-Bromo-4-fluorocyclohexane

Cat. No.: B13336962 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: No specific Safety Data Sheet (SDS) for 1-Bromo-4-fluorocyclohexane is readily

available. The following information is compiled from data on structurally analogous

compounds, including 1-Bromo-4-fluorobenzene, bromocyclohexane, and 4-bromo-1,1-

difluorocyclohexane. It is imperative to treat 1-Bromo-4-fluorocyclohexane with the care

required for a potentially flammable and hazardous substance and to handle it in a well-

ventilated area, such as a fume hood, while wearing appropriate personal protective

equipment. All laboratory safety protocols should be strictly followed.

Section 1: Physical and Chemical Properties and
Hazard Identification
This section summarizes the known and inferred properties of 1-Bromo-4-fluorocyclohexane,

providing a basis for understanding its potential hazards.
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Property Value Source Analogy

Molecular Formula C₆H₁₀BrF PubChem

Molecular Weight 181.05 g/mol PubChem

Appearance Colorless to light yellow liquid
Bromocyclohexane, 4-bromo-

1,1-difluorocyclohexane

Odor Aromatic 1-Bromo-4-fluorobenzene

Boiling Point ~150 - 153 °C 1-Bromo-4-fluorobenzene[1]

Flash Point ~53 °C 1-Bromo-4-fluorobenzene[1]

Specific Gravity ~1.593 1-Bromo-4-fluorobenzene[1]

Solubility Slightly soluble in water
Bromocyclohexane, 1-Bromo-

4-fluorobenzene

Hazard Identification (Inferred)
Based on analogous compounds, 1-Bromo-4-fluorocyclohexane is anticipated to be a

flammable liquid and may cause skin, eye, and respiratory irritation.

GHS Hazard Statements (Inferred):

H226: Flammable liquid and vapor.[1][2]

H315: Causes skin irritation.[2][3]

H319: Causes serious eye irritation.[2][3]

H335: May cause respiratory irritation.[2][3]

H411: Toxic to aquatic life with long-lasting effects.[4]

Precautionary Statements (Inferred):

P210: Keep away from heat, sparks, open flames, and hot surfaces. — No smoking.[4][5]
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P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[3][5]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[4][5]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[3]

P403+P235: Store in a well-ventilated place. Keep cool.[4][5]

P501: Dispose of contents/container to an approved waste disposal plant.[4]

Section 2: Experimental Protocols for Safe Handling
These protocols provide detailed steps for the safe handling of 1-Bromo-4-fluorocyclohexane
in a laboratory setting.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to minimize exposure.

Eye and Face Protection: Chemical safety goggles and a face shield are required.

Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene) are essential. Inspect

gloves for any signs of degradation before use.

Body Protection: A flame-retardant lab coat must be worn and securely fastened. For larger

quantities or tasks with a higher risk of splashing, a chemical-resistant apron should be worn

over the lab coat.

Respiratory Protection: All handling of 1-Bromo-4-fluorocyclohexane should be conducted

in a certified chemical fume hood. If a fume hood is not available, a NIOSH-approved

respirator with an organic vapor cartridge is necessary.

Foot Protection: Closed-toe shoes are required in the laboratory.

Receiving and Unpacking
Visually inspect the package for any signs of damage or leaks upon receipt.
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Wear appropriate PPE (gloves, safety glasses) before opening the package.

Open the package in a well-ventilated area, preferably within a fume hood.

Verify that the container is properly labeled and sealed.

Check for any damage to the primary container. If a leak is found, follow the spill response

protocol (Section 2.6).

Record the date of receipt on the container.

Preparation of Solutions
Ensure the chemical fume hood is operational and the sash is at the appropriate height.

Don all required PPE.

Place all necessary equipment (glassware, stir bars, etc.) inside the fume hood.

Use a calibrated pipette or syringe to measure the required volume of 1-Bromo-4-
fluorocyclohexane.

Slowly add the 1-Bromo-4-fluorocyclohexane to the solvent to minimize splashing.

Keep the solution container covered as much as possible during the process.

Reaction Setup and Execution
Assemble the reaction apparatus within the fume hood, ensuring all joints are properly

sealed.

If the reaction requires heating, use a heating mantle with a temperature controller. Do not

use an open flame.

Ensure a cooling system (e.g., condenser with chilled water) is in place if the reaction is

exothermic or requires reflux.

Charge the reaction vessel with reactants and solvents carefully to avoid splashes.
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Monitor the reaction progress from outside the fume hood.

Post-Reaction Quenching and Work-up
Cool the reaction mixture to a safe temperature before quenching.

Perform quenching by slowly adding the quenching agent to the reaction mixture with

vigorous stirring. Be prepared for a potential exothermic reaction.

Conduct all extractions and washes within the fume hood.

Vent separatory funnels frequently to release any pressure buildup.

Spill Response
Evacuate: Immediately alert personnel in the vicinity and evacuate the area if the spill is

large or if you feel unwell.

Ventilate: Ensure the area is well-ventilated.

Contain: For small spills, use an inert absorbent material (e.g., sand, vermiculite) to contain

the liquid. Do not use combustible materials like paper towels.

Collect: Carefully collect the absorbed material using non-sparking tools and place it in a

labeled, sealed container for hazardous waste disposal.

Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water.

Dispose: Dispose of all contaminated materials as hazardous waste according to institutional

guidelines.

Waste Disposal
Collect all waste containing 1-Bromo-4-fluorocyclohexane in a designated, labeled, and

sealed container for halogenated organic waste.

Do not mix with non-halogenated waste.

Store the waste container in a cool, well-ventilated area away from ignition sources.
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Arrange for disposal through your institution's environmental health and safety department.

Section 3: Emergency Procedures
First-Aid Measures

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.[3]

In Case of Skin Contact: Immediately remove all contaminated clothing. Wash the affected

area with plenty of soap and water for at least 15 minutes. Seek medical attention if irritation

persists.[3]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing for at least 15 minutes. Seek immediate

medical attention.[3]

If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by

mouth to an unconscious person. Call a physician or poison control center immediately.[3][5]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[2][6]

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.

Specific Hazards: Flammable liquid and vapor. Vapors are heavier than air and may travel to

a source of ignition and flash back. Containers may explode when heated.[6][7]

Protective Equipment for Firefighters: Wear a self-contained breathing apparatus (SCBA)

and full protective gear.[6][7]

Section 4: Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area.[5]

Keep away from heat, sparks, open flames, and other ignition sources.[4][5]
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Store in a flammables-approved cabinet.

Incompatible with strong oxidizing agents and strong bases.[7]

Section 5: Visualizations
The following diagrams illustrate key workflows for the safe handling of 1-Bromo-4-
fluorocyclohexane.
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Safe Handling Workflow for 1-Bromo-4-fluorocyclohexane
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Spill Response Protocol

Spill Occurs
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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